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Compound of Interest

Compound Name: trans-2-Hexenal

Cat. No.: B146799 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive guidance

on the personal protective equipment (PPE), operational procedures, and disposal plans for

trans-2-Hexenal, a common reagent in various research and development settings.

Quantitative Safety and Physical Data
The following table summarizes key quantitative data for trans-2-Hexenal, facilitating a quick

assessment of its physical and toxicological properties.
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Property Value Source(s)

Molecular Formula C₆H₁₀O [1][2]

Molecular Weight 98.14 g/mol [2][3]

Appearance Colorless to pale yellow liquid [1][2]

Odor Green, grassy [1]

Boiling Point 146.5 °C at 760 mmHg [2]

Flash Point 38.3 °C [2]

Density 0.8 ± 0.1 g/cm³ [2]

Vapor Pressure 6.6 mmHg [3]

Solubility

Very slightly soluble in water;

Soluble in organic solvents

and fixed oils.

[1][3]

Oral LD50 (Rat) 780 - 1130 mg/kg bw [4][5]

Dermal LD50 (Rabbit) 600 mg/kg bw [4]

Occupational Exposure Limits (OELs) such as OSHA PEL, NIOSH REL, and ACGIH TLV have

not been established for trans-2-Hexenal.[6][7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling trans-2-Hexenal.

Recommended PPE:
Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to EU

standard EN166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[7]

Skin Protection:
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Gloves: Wear appropriate protective gloves. Butyl caoutchouc (butyl rubber) or FKM

(fluoro rubber) are suggested types.[8][9]

Clothing: Wear appropriate protective clothing to prevent skin exposure. This includes a

lab coat, and in cases of potential splashing, chemical-resistant aprons or suits may be

necessary.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6] Work should be conducted in a well-ventilated area, preferably under a chemical fume

hood.[6]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Handling and Storage Procedures:
Handling:

Avoid contact with skin, eyes, and clothing.

Do not breathe mist, vapors, or spray.[6]

Wash hands thoroughly after handling.[6]

Use only non-sparking tools and take precautionary measures against static discharges.

[6]

Keep away from open flames, hot surfaces, and sources of ignition.[6]

Do not eat, drink, or smoke when using this product.[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Keep away from heat, sparks, and flame.[6]
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Protect from direct sunlight as the material is light-sensitive.[6][7]

Store in a refrigerator/flammables cabinet.[6]

Incompatible with strong oxidizing agents.[6]

Emergency Procedures:
In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical aid immediately.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical aid immediately.

In Case of Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get

medical aid immediately.

In Case of Inhalation: Remove from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Spill Response: Absorb the spill with inert material (e.g., vermiculite, sand, or earth), then

place it in a suitable container for disposal. Remove all sources of ignition and provide

ventilation.

Disposal Plan:
Dispose of trans-2-Hexenal and its containers in accordance with federal, state, and local

regulations. This may involve sending it to a licensed hazardous waste incinerator facility.[10]

Do not allow the product to enter drains or waterways.[10]

Experimental Protocols
While specific experimental protocols will vary based on the research application, the following

provides a generalized methodology for handling trans-2-Hexenal in a laboratory setting, with

an emphasis on safety. The example provided is based on a synthesis procedure, which

illustrates the rigorous handling required.
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Generalized Laboratory Handling Protocol for trans-2-
Hexenal:

Preparation:

Before starting any work, ensure that the chemical fume hood is functioning correctly and

that all necessary PPE is readily available and in good condition.

Set up the reaction apparatus within the fume hood. Ensure all glassware is clean, dry,

and free of cracks.

If the reaction is sensitive to air or moisture, ensure the system can be kept under an inert

atmosphere (e.g., nitrogen or argon).

Reagent Transfer:

trans-2-Hexenal is a liquid. Use a syringe or a cannula for transfers to minimize exposure

to vapors.

If transferring from a larger container, do so in the fume hood and ensure the container is

properly sealed after use.

Reaction:

If the reaction requires heating, use a heating mantle with a stirrer and a temperature

controller. Avoid open flames.

Monitor the reaction progress as per the specific experimental procedure.

Work-up and Purification:

Quench the reaction carefully, again within the fume hood.

For extraction and washing steps, use a separatory funnel. Be sure to vent the funnel

frequently to release any pressure buildup.

If purification is by distillation, perform it under reduced pressure to avoid high

temperatures that could lead to decomposition or side reactions.[11]
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Waste Disposal:

Collect all liquid waste containing trans-2-Hexenal in a designated, labeled hazardous

waste container.

Contaminated solid waste (e.g., gloves, paper towels) should also be disposed of in a

designated hazardous waste container.

Visual Workflow for Handling trans-2-Hexenal
The following diagram illustrates the logical workflow for the safe handling of trans-2-Hexenal
in a laboratory setting.
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Workflow for Handling trans-2-Hexenal

Preparation

Handling & Reaction
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Verify Fume Hood Operation

Don Appropriate PPE
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Caption: Logical workflow for the safe handling of trans-2-Hexenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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